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Compound of Interest

8-(Pyridin-3-yl)-2-
Compound Name:
azaspiro[4.5]decane

Cat. No.: B8564496

Get Quote

Executive Summary & Chemical Identity

8-(Pyridin-3-yl)-2-azaspiro[4.5]decane is a spirocyclic amine featuring a pyrrolidine ring spiro-

fused to a cyclohexane ring, substituted at the para-position (C8) with a 3-pyridyl group. This
structural motif is a "privileged scaffold" in drug discovery, particularly for G-Protein Coupled
Receptors (GPCRs) such as opioid receptors (e.g.,

-opioid, ORL1) and neurokinin receptors (NK1), as well as in kinase inhibitors (e.g., SHP2).

The spiro-fusion creates a rigid 3D conformation that directs the nitrogen lone pair and the
distal pyridine ring into specific vectors, optimizing binding affinity and metabolic stability
compared to flexible analogs.

Chemical Identifiers
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Property Detail
Chemical Name 8-(Pyridin-3-yl)-2-azaspiro[4.5]decane
Core Scaffold CAS 176-66-9 (Unsubstituted 2-azaspiro[4.5]decane)
Derivative Status Research Chemical / Patent Intermediate
C
Molecular Formula H
N
Molecular Weight 216.33 g/mol
SMILES C1CNCC12CCcC(CC2)c3ceenc3

) ) Secondary Amine (Basic), Pyridine (H-bond
Key Functionality to)
acceptor

Structural Analysis & Isomerism

The 8-substituted-2-azaspiro[4.5]decane system exhibits cis/trans isomerism relative to the
spiro center.

e Spiro Center (C5): The junction between the 5-membered pyrrolidine and 6-membered
cyclohexane.

o Substitution (C8): The pyridine ring at position 8 can be cis or trans relative to the nitrogen
atom in the 2-position (or the C1-C2 bond vector).

In pharmacological contexts, one diastereomer often predominates in bioactivity. The rigid
spiro-core prevents ring flipping, locking the pyridine substituent in an equatorial or axial
orientation, which is critical for receptor docking.

Synthetic Methodologies

The synthesis of 8-(Pyridin-3-yl)-2-azaspiro[4.5]decane typically proceeds via the
construction of the spiro-core followed by functionalization, or by cyclizing a pre-functionalized
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precursor.

Method A: Spiro-Cyclization & Reductive
Functionalization

This route builds the spiro-ring first, then introduces the pyridine.

Step 1: Synthesis of 2-azaspiro[4.5]decan-3-one (Hoffmann-Loffler-Freytag or Alkylation) React
cyclohexanone with ethyl cyanoacetate or similar synthons to form the spiro-glutarimide or
lactam intermediate. A common route involves the alkylation of ethyl cyanoacetate with 1,1-
bis(bromomethyl)cyclohexane (though difficult) or more commonly, the condensation of
cyclohexanone with ethyl cyanoacetate followed by cyanide addition and cyclization.

o Refined Protocol: Condense cyclohexanone with ethyl cyanoacetate

Michael addition of cyanide
Cyclization to spiro-glutarimide

Reduction to spiro-amine.

Step 2: Introduction of Pyridine (Organometallic Addition) To place the pyridine at C8, it is more
efficient to start with 1,4-cyclohexanedione mono-ethylene ketal.

Spiro-formation: React 1,4-cyclohexanedione mono-ketal with ethyl cyanoacetate/NH3 to
form the spiro-lactam ketal.

o Ketone Deprotection: Hydrolyze the ketal to reveal the C8 ketone: 2-azaspiro[4.5]decane-
3,8-dione.

» Grignard/Lithiation: React the C8 ketone with 3-pyridyllithium (generated from 3-
bromopyridine + n-BuLi at -78°C).

o Dehydration & Hydrogenation: The resulting tertiary alcohol is dehydrated (TsOH/Toluene) to
the alkene, then hydrogenated (Pd/C, H2) to the saturated 8-(pyridin-3-yl) derivative.

e Lactam Reduction: Finally, reduce the lactam (at C3) to the amine using LiAIH
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in THF.

Method B: Visualization of Synthetic Logic

The following diagram illustrates the "Ketone-First" strategy, which is preferred for diversity at
the 8-position.

4-Cyciohexanedione Spiro-cyciization ’ N etoSao 3-PyridyLi Addn Dehydration & 8(Pyricin-3-y)) 8(Pyrdin-3-y))
ylene Ketal (Ethyl cyanoacetate, NH3) Spirc-lactam Ketal Depratection (++) 8-Keto-Spiro-lactam (78°C, THR) [ | Tertiany Alcohol Hydrogenation (Pd/C) Spiro-lactam Reduction (LiAlH4) 2-azaspiro| (4.5]decane

Click to download full resolution via product page

Caption: Synthetic pathway via 8-keto-spiro-lactam intermediate, allowing regio-controlled
installation of the pyridine moiety.

Experimental Protocol: Key Transformation

Protocol: Reduction of Spiro-Lactam to Spiro-Amine This step converts the amide carbonyl to
the methylene group, yielding the final secondary amine.

e Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a reflux condenser and
N

inlet.
» Reagents: Charge LiAIH

(3.0 equiv) suspended in anhydrous THF (0.5 M concentration). Cool to 0°C.[1]

o Addition: Dissolve 8-(pyridin-3-yl)-2-azaspiro[4.5]decan-3-one (1.0 equiv) in anhydrous THF.
Add dropwise to the LAH suspension over 30 mins to control exotherm.

¢ Reaction: Warm to Room Temperature (RT), then reflux for 4—6 hours. Monitor by TLC
(System: DCM/MeOH/NH

OH 90:10:1).

o Workup (Fieser Method): Cool to 0°C. Carefully quench with:

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b8564496/docs?utm_src=pdf-body-img#technical-guide-8-pyridin-3-yl-2-azaspiro-4-5-decane
https://patents.google.com/patent/DK3169666T3/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8564496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o mLH
@)
o mL 15% NaOH

o mLH

= grams of LAH used).

 Purification: Filter the granular precipitate. Concentrate the filtrate. Purify the residue via
Flash Column Chromatography (Silica gel, DCM

10% MeOH/DCM with 1% NH
).
Validation Criteria:
e MS (ESI+): Expect [M+H]
=217.17.
e 1H NMR: Disappearance of amide NH and carbonyl signals; appearance of CH

adjacent to amine nitrogen (approx.

2.8-3.2 ppm).

Medicinal Chemistry Applications

The 2-azaspiro[4.5]decane core serves as a bioisostere for piperidine or morpholine rings,
offering restricted conformation.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8564496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Target Class Mechanism of Action Relevance of Pyridine

The pyridine nitrogen acts as a
weak H-bond acceptor,
o ) ) ) mimicking the phenol of
Opioid Receptors (ORL1/MOP)  Biased Agonist / Antagonist N .
traditional opioids or
interacting with His/Asp

residues in the binding pocket.

The spiro-scaffold positions the

basic amine and the aromatic

Neurokinin-1 (NK1) Antagonist o )
pyridine to overlap with the
Substance P pharmacophore.
Spiro-amines bind to the
] . tunnel region of SHP2, locking
SHP2 Phosphatase Allosteric Inhibitor

the enzyme in an auto-

inhibited conformation.

Structure-Activity Relationship (SAR)
» N-Substitution: The secondary amine at position 2 is the primary vector for diversification

(e.g., reductive amination with aldehydes).

» Pyridine Position: The 3-pyridyl isomer is often preferred over 2- or 4-pyridyl to avoid steric
clash (ortho) or optimize pi-stacking (meta).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: 8-(Pyridin-3-yl)-2-
azaspiro[4.5]decane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8564496/docs#technical-guide-8-pyridin-3-yl-2-
azaspiro-4-5-decane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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